Cas no 951801-89-1 (5-ethoxy-2-fluoro-4-methoxybenzaldehyde)

• Product Name: 5-ethoxy-2-fluoro-4-methoxybenzaldehyde
• CAS No: 951801-89-1
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• MDL: MFCD19440163
• CID: 4667004
• PubChem ID: 59516804
• Update Time: 2025-11-01

5-ethoxy-2-fluoro-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-ethoxy-2-fluoro-4-methoxy-
• 5-ethoxy-2-fluoro-4-methoxybenzaldehyde

• MDL： MFCD19440163
• Inchi： 1S/C10H11FO3/c1-3-14-10-4-7(6-12)8(11)5-9(10)13-2/h4-6H,3H2,1-2H3
• InChI Key： CYTWCKBXVAXGBQ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OCC)=C(OC)C=C1F

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 5-ethoxy-2-fluoro-4-methoxybenzaldehyde

5-ethoxy-2-fluoro-4-methoxybenzaldehyde (CAS No. 951801-89-1): An Overview of Its Synthesis, Properties, and Applications

5-Ethoxy-2-fluoro-4-methoxybenzaldehyde (CAS No. 951801-89-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring substituted with ethoxy, fluoro, and methoxy groups, which confer it with distinct chemical properties and reactivity.

The synthesis of 5-ethoxy-2-fluoro-4-methoxybenzaldehyde has been the subject of several research studies aimed at optimizing yield and purity. One of the most common methods involves the Vilsmeier-Haack reaction, where an aromatic compound is treated with a formylating agent such as POCl₃ and DMF. This method has been refined to achieve high yields and purity levels, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as the use of catalytic systems that minimize waste and energy consumption.

In terms of physical properties, 5-ethoxy-2-fluoro-4-methoxybenzaldehyde is a white crystalline solid with a melting point typically ranging from 70 to 75°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The presence of the ethoxy and methoxy groups enhances its solubility in polar solvents, while the fluoro substituent imparts additional stability and reactivity to the molecule.

The chemical reactivity of 5-ethoxy-2-fluoro-4-methoxybenzaldehyde is influenced by its functional groups. The aldehyde group makes it an excellent electrophile, capable of undergoing nucleophilic addition reactions. This property is particularly useful in the synthesis of more complex organic molecules, such as pharmaceutical intermediates and fine chemicals. The fluoro substituent also plays a crucial role in modulating the electronic properties of the molecule, making it suitable for applications in materials science where precise control over electronic behavior is required.

In the pharmaceutical industry, 5-ethoxy-2-fluoro-4-methoxybenzaldehyde has shown promise as a building block for the synthesis of novel drugs. Its unique combination of functional groups allows for the creation of compounds with specific biological activities. For example, recent studies have explored its use in the development of anti-inflammatory agents and anticancer drugs. The fluoro substituent can enhance the metabolic stability and bioavailability of these compounds, while the ethoxy and methoxy groups can improve their lipophilicity and cell permeability.

Beyond pharmaceuticals, 5-ethoxy-2-fluoro-4-methoxybenzaldehyde has found applications in materials science. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. These polymers can be used in various applications, including coatings, adhesives, and electronic materials. The presence of multiple functional groups allows for fine-tuning of the polymer's mechanical and thermal properties through post-polymerization modifications.

The environmental impact of 5-ethoxy-2-fluoro-4-methoxybenzaldehyde is another important consideration. Recent research has focused on developing sustainable synthetic methods that minimize environmental footprint. For instance, using renewable feedstocks and catalytic systems that reduce waste generation are key strategies being explored. Additionally, efforts are being made to ensure that any by-products or waste generated during synthesis can be safely disposed of or recycled.

In conclusion, 5-ethoxy-2-fluoro-4-methoxybenzaldehyde (CAS No. 951801-89-1) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides a foundation for developing novel drugs and functional materials with improved performance characteristics. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for chemists and materials scientists alike.